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For Researchers, Scientists, and Drug Development Professionals

Abstract

Methidathion is an organophosphate insecticide and acaricide known for its efficacy against a
broad spectrum of pests. This document provides an in-depth technical overview of
Methidathion, encompassing its chemical structure, physicochemical properties, toxicological
profile, and mechanism of action. Detailed experimental protocols for its analysis and a
summary of its metabolic pathways are also presented. This guide is intended to serve as a
comprehensive resource for professionals in research, environmental science, and drug
development.

Chemical Identity and Properties

Methidathion, scientifically known as S-[(5-Methoxy-2-0x0-1,3,4-thiadiazol-3(2H)-yl)methyl]
0,0-dimethyl phosphorodithioate, is a non-systemic insecticide with contact and stomach
action.[1] Its fundamental chemical and physical properties are summarized below.

Chemical Structure
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Chemical Structure of Methidathion
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Caption: Chemical Structure of Methidathion.

Physicochemical Properties

The physical and chemical properties of Methidathion are crucial for understanding its

environmental fate and behavior, as well as for developing analytical methods.
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Property Value Reference(s)
S-[(5-Methoxy-2-0x0-1,3,4-
IUPAC Name STZ?zjé;iile)'yl)methy” [1]
phosphorodithioate
CAS Number 950-37-8 [1]
Molecular Formula CeH11N204PS3 [1112][3]
Molecular Weight 302.33 g/mol [1112][3]
Appearance Colorless crystalline solid [4][5]
Melting Point 39-40 °C [51[6]
Boiling Point 347.7 £ 52.0 °C (Predicted) [6]
Density 1.51 g/cm3 at 20 °C [6]
Vapor Pressure 1.87 x 104 Pa at 20 °C [6]
Water Solubility 240 mg/L at 20 °C [4]

Solubility in Organic Solvents

Soluble in acetone, ethanol,

xylene, and chloroform.

[4]

pKa (Predicted)

-4.17 £ 0.40

Toxicological Profile

Methidathion is classified as a highly toxic compound.[4] Its toxicity varies across different

species and routes of exposure.
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Test Organism Route LD50/LC50 Reference(s)
Rat (male, female) Oral 31, 32 mg/kg [5]
Mouse Oral 18-25 mg/kg [1]
Guinea Pig Oral 25 mg/kg [1]
Rabbit Oral 80 mg/kg [1]
Dog Oral 200 mg/kg [1]
Rat Dermal 85-94 mg/kg [1]
Rat Inhalation (4h) 3.6 mg/L [1]
Mallard Duck Oral 23-33 mg/kg [1]
Canadian Goose Oral 8.41 mg/kg [1]
Rainbow Trout Aquatic (96h) 10-14 pg/L [1]
Bluegill Sunfish Aquatic (96h) 2-9 ug/L [1]

Mechanism of Action: Acetylcholinesterase
Inhibition

The primary mode of action of Methidathion, like other organophosphate insecticides, is the
inhibition of the enzyme acetylcholinesterase (AChE).[7] AChE is critical for the proper

functioning of the nervous system, where it hydrolyzes the neurotransmitter acetylcholine
(ACh).
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Normal Synaptic Transmission
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Caption: Mechanism of Acetylcholinesterase Inhibition by Methidathion.

Inhibition of AChE by Methidathion leads to the accumulation of acetylcholine in the synaptic
cleft. This results in continuous stimulation of cholinergic receptors, causing hyperactivity of the
nervous system, which can lead to paralysis and death in insects.[7]

Experimental Protocols
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The analysis of Methidathion residues in various matrices is typically performed using
chromatographic techniques. Below are representative protocols for Gas Chromatography
(GC) and High-Performance Liquid Chromatography (HPLC).

Gas Chromatography-Mass Spectrometry (GC-MS) for
Soil Samples

This protocol is a general guideline for the extraction and analysis of Methidathion from soil.
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Sample Extraction

1. Weigh 10g of soil sample Workflow for GC-MS Analysis of Methidathion in Soil
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Caption: Workflow for GC-MS Analysis of Methidathion in Soil.
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High-Performance Liquid Chromatography (HPLC) for
Water Samples

This protocol provides a general framework for the analysis of Methidathion in water samples.
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Solid-Phase Extraction (SPE)

(4. Wash cartridge to remove imer'erences]

7. Reconstitute in mobile phase

Workflow for HPLC Analysis of Methidathion in Water
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Caption: Workflow for HPLC Analysis of Methidathion in Water.
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Metabolic Pathways

The metabolism of Methidathion in mammals and insects involves several biotransformation
reactions, primarily oxidation, hydrolysis, and conjugation, leading to more polar and readily

excretable metabolites.

Methidathion Proposed Metabolic Pathway of Methidathion

/Phase | Metabolisn

Oxidative Desulfuration Hydrolysis Hydrolysis of
(CYP450) (Esterases) P-S-C bond
Forms

( ) Ghiocarboxylic acid derivative) (Heterocyclic moiety)
N\ ’/
\\ /

/

Phase Il Metabolism
4 | 4

Conjugation
(e.g., Glucuronidation)

Produces
Polar, Excretable
Metabolites

Click to download full resolution via product page

Caption: Proposed Metabolic Pathway of Methidathion.

The initial metabolic step often involves oxidative desulfuration by cytochrome P450 enzymes,
converting the P=S bond to a P=0 bond, forming the more potent acetylcholinesterase
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inhibitor, methidaoxon.[8] Subsequent hydrolysis by esterases cleaves the molecule into less
toxic, more water-soluble fragments, which can then be conjugated and excreted.[8]

Conclusion

Methidathion is a potent organophosphate insecticide with a well-defined mechanism of
action. Its physicochemical properties and toxicological profile necessitate careful handling and
monitoring. The analytical methods outlined provide a basis for the detection and quantification
of its residues in environmental samples. A thorough understanding of its metabolic fate is
essential for assessing its environmental impact and potential for bioaccumulation. This
technical guide serves as a foundational resource for professionals engaged in the study and
management of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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